Cas no 1794817-30-3 (Acetaminophen Dimer-d6)

• Product Name: Acetaminophen Dimer-d6
• CAS No: 1794817-30-3
• MF: C₁₆H₁₆N₂O₄
• MW: 306.346214294434
• CID: 4614448
• Update Time: 2025-05-26

Acetaminophen Dimer-d6 Chemical and Physical Properties

Names and Identifiers

• Acetaminophen Dimer-d6

• Inchi： 1S/C16H16N2O4/c1-9(19)17-11-3-5-15(21)13(7-11)14-8-12(18-10(2)20)4-6-16(14)22/h3-8,21-22H,1-2H3,(H,17,19)(H,18,20)/i1D3,2D3
• InChI Key： PHJCCQZHFLRCAA-WFGJKAKNSA-N
• SMILES： OC1=CC=C(C=C1C1C(=CC=C(C=1)NC(C([2H])([2H])[2H])=O)O)NC(C([2H])([2H])[2H])=O

Additional information on Acetaminophen Dimer-d6

Acetaminophen Dimer-d6: A Comprehensive Overview

Acetaminophen Dimer-d6, also known by its CAS number 1794817-30-3, is a compound of significant interest in the fields of pharmacology and organic chemistry. This dimeric form of acetaminophen, a widely used analgesic and antipyretic agent, has garnered attention due to its unique properties and potential applications in drug development and chemical research.

The structure of Acetaminophen Dimer-d6 consists of two acetaminophen molecules linked through a specific bonding mechanism, which introduces a dimeric configuration. This structural arrangement not only alters the physical and chemical properties of the molecule but also opens up new avenues for exploring its pharmacokinetics and bioavailability. Recent studies have highlighted the importance of understanding dimeric forms of drugs, as they can influence drug delivery systems and therapeutic outcomes.

One of the key areas of research involving Acetaminophen Dimer-d6 is its synthesis and characterization. Scientists have employed various methods, including condensation reactions and coupling techniques, to synthesize this compound efficiently. The use of deuterium in the d6 variant allows for enhanced stability and improved spectroscopic analysis, making it a valuable tool in isotopic labeling studies.

The application of Acetaminophen Dimer-d6 extends beyond basic research. Its dimeric structure has been explored for potential use in drug delivery systems, where it could serve as a carrier or stabilizing agent for other therapeutic compounds. Additionally, the compound has shown promise in the development of novel materials with tailored properties, such as increased solubility or enhanced bioavailability.

In terms of pharmacological activity, recent studies have investigated the comparative efficacy of Acetaminophen Dimer-d6 against its monomeric counterpart. While the dimeric form exhibits similar analgesic properties, its altered pharmacokinetics may offer advantages in terms of reduced toxicity or prolonged duration of action. These findings underscore the potential for further exploration into the therapeutic applications of this compound.

The synthesis and characterization of Acetaminophen Dimer-d6 have also contributed to advancements in analytical chemistry. Researchers have utilized advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to elucidate the structural details and confirm the identity of this compound. These methodologies have not only enhanced our understanding of the compound's structure but also provided valuable insights into its stability under various conditions.

In conclusion, Acetaminophen Dimer-d6, with its unique structural features and versatile applications, represents a significant advancement in the field of medicinal chemistry. As research continues to uncover its potential uses, this compound is poised to play a crucial role in both academic and industrial settings.